Cas no 930009-35-1 (Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]-)

Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]-, is a specialized organic compound featuring a benzamide core functionalized with cyclopropylamino and styrenesulfonamide moieties. Its structure suggests potential utility as an intermediate in medicinal chemistry or agrochemical synthesis, particularly for targeting biologically relevant pathways. The cyclopropyl group may enhance metabolic stability, while the sulfonamide functionality could improve binding affinity in enzyme inhibition applications. This compound’s modular design allows for further derivatization, making it valuable for structure-activity relationship (SAR) studies. Its well-defined synthetic route ensures consistent purity, suitable for research in drug discovery or material science. Handle with standard laboratory precautions due to its reactive functional groups.
Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- structure
930009-35-1 structure
Product Name:Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]-
CAS No:930009-35-1
MF:C20H21N3O4S
MW:399.463443517685
CID:5947818
PubChem ID:8137128
Update Time:2025-06-12

Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]-
    • N-cyclopropyl-2-{[4-(2-phenylethenesulfonamido)phenyl]formamido}acetamide
    • 930009-35-1
    • Z102652360
    • EN300-26586611
    • Inchi: 1S/C20H21N3O4S/c24-19(22-17-10-11-17)14-21-20(25)16-6-8-18(9-7-16)23-28(26,27)13-12-15-4-2-1-3-5-15/h1-9,12-13,17,23H,10-11,14H2,(H,21,25)(H,22,24)
    • InChI Key: ZGUCTSDMXGMJSF-UHFFFAOYSA-N
    • SMILES: C(NCC(NC1CC1)=O)(=O)C1=CC=C(NS(C=CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 399.12527733g/mol
  • Monoisotopic Mass: 399.12527733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 668
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 113Ų

Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26586611-0.05g
930009-35-1 90%
0.05g
$212.0 2023-09-13

Additional information on Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]-

Comprehensive Overview of Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- (CAS No. 930009-35-1)

Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- (CAS No. 930009-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a benzamide core, a cyclopropylamino moiety, and a sulfonyl linker, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

The structural complexity of Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- offers insights into its reactivity and binding affinity. The presence of the sulfonamide group enhances its solubility and bioavailability, while the cyclopropyl ring contributes to metabolic stability—a critical factor in modern drug design. Recent studies highlight its potential role in addressing inflammatory pathways and cell signaling disorders, topics frequently searched in academic and medical databases. This aligns with growing public interest in personalized medicine and biomarker discovery.

From a synthetic chemistry perspective, the compound’s N-[2-(cyclopropylamino)-2-oxoethyl] side chain introduces steric hindrance, which can influence its interaction with biological targets. Computational modeling and QSAR (Quantitative Structure-Activity Relationship) analyses are often employed to predict its efficacy, a methodology trending in AI-driven drug discovery. Such approaches resonate with professionals searching for cheminformatics tools or molecular docking techniques.

In industrial applications, CAS No. 930009-35-1 is explored for its scalability in production. Optimizing its synthesis involves green chemistry principles, such as catalyst efficiency and waste reduction, reflecting the broader demand for sustainable practices. These keywords are highly relevant in patent literature and process chemistry forums, where innovators seek eco-friendly alternatives.

Safety and regulatory compliance are also pivotal. While not classified as hazardous, proper handling protocols for Benzamide derivatives are emphasized in Material Safety Data Sheets (MSDS). This aligns with frequent queries about lab safety standards and chemical storage, ensuring the compound’s responsible use in research environments.

In summary, Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- represents a convergence of cutting-edge science and practical innovation. Its multifaceted properties cater to both academic curiosity and industrial demand, making it a subject of ongoing exploration in journals and conferences worldwide.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.